N-(2,3-dimethylphenyl)-2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

Specification

• CAS No.: 1358709-78-0
• Molecular Formula: C25H26FN5O2S
• Molecular Weight: 479.57
• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• Standard InChI: InChI=1S/C25H26FN5O2S/c1-5-31-23-22(17(4)29-31)28-25(30(24(23)33)13-18-9-11-19(26)12-10-18)34-14-21(32)27-20-8-6-7-15(2)16(20)3/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• Standard InChI Key: ADJQVDLKIIYGDA-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC(=C4C)C

Introduction

N-(2,3-dimethylphenyl)-2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a complex organic compound featuring a pyrazolo-pyrimidine core, which is a common motif in pharmaceuticals due to its potential biological activity. This compound includes a dimethyl-substituted aromatic ring and a pyrazolo-pyrimidine moiety, indicating its potential for bioactivity.

Synthesis and Preparation

The synthesis of such complex organic compounds typically involves multi-step organic reactions. These may include the formation of the pyrazolo-pyrimidine ring system through condensation reactions, followed by the introduction of the 4-fluorobenzyl and thioacetamide groups. Specific synthetic routes may vary based on desired yields and purity.

Potential Applications

Compounds with pyrazolo-pyrimidine structures are often explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a fluorinated benzyl group can enhance lipophilicity, potentially improving bioavailability.

Research Findings and Challenges

While specific research findings on this exact compound are not readily available, compounds with similar structures have shown promise in various biological assays. Challenges in the development of such compounds include optimizing synthesis conditions to achieve high purity and yield, as well as conducting thorough biological evaluations to assess efficacy and safety.